Cas no 32951-76-1 (5-methoxy-3-nitro-9-phenoxyacridine)

5-methoxy-3-nitro-9-phenoxyacridine structure
32951-76-1 structure
Product Name:5-methoxy-3-nitro-9-phenoxyacridine
CAS No:32951-76-1
MF:C20H14N2O4
MW:346.336164951324
CID:1454033
PubChem ID:208761
Update Time:2025-04-20

5-methoxy-3-nitro-9-phenoxyacridine Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-3-nitro-9-phenoxyacridine
    • Acridine, 5-methoxy-3-nitro-9-phenoxy-
    • 32951-76-1
    • DTXSID10186602
    • 4-Methoxy-6-nitro-9-phenoxyacridine
    • BRN 1552618
    • Inchi: 1S/C20H14N2O4/c1-25-18-9-5-8-16-19(18)21-17-12-13(22(23)24)10-11-15(17)20(16)26-14-6-3-2-4-7-14/h2-12H,1H3
    • InChI Key: KMGIWSFKWPDBSN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C2C=CC(=CC=2N=C2C(=CC=CC=12)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 346.09542
  • Monoisotopic Mass: 346.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 77.2Ų

Experimental Properties

  • Density: 1.345
  • Boiling Point: 558°C at 760 mmHg
  • Flash Point: 291.3°C
  • Refractive Index: 1.702
  • PSA: 74.49
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